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Compound of Interest

Compound Name: ML266

Cat. No.: B560467 Get Quote

An in-depth analysis of the in vitro characterization of ML266 reveals its role as a molecular

chaperone for the enzyme glucocerebrosidase (GCase). This technical guide synthesizes the

available data on ML266, detailing its mechanism of action, biochemical properties, and the

methodologies used to characterize it. This document is intended for researchers, scientists,

and professionals in the field of drug development with an interest in therapeutic agents for

Gaucher disease.

Core Compound Summary: ML266
ML266 has been identified as a chaperone for glucocerebrosidase (GCase), an enzyme

implicated in Gaucher disease. Unlike inhibitors, ML266 facilitates the proper folding and

trafficking of mutant GCase to the lysosome, where it can perform its catalytic function.

Quantitative Data Summary
The publicly available quantitative data for ML266 is limited. The key reported value is its half-

maximal inhibitory concentration (IC50), which in the context of its function as a chaperone,

likely refers to the concentration at which it provides 50% of its maximal chaperoning effect, not

enzymatic inhibition.

Parameter Value Source

IC50 2.5 µM [1][2]

Molecular Formula C24H22BrN3O4 [2]

Molecular Weight 496.36 g/mol [2]
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Mechanism of Action
ML266 functions as a pharmacological chaperone. In Gaucher disease, mutations in the GBA1

gene lead to misfolded GCase that is retained in the endoplasmic reticulum (ER) and targeted

for degradation. ML266 binds to the misfolded GCase, stabilizing its conformation and allowing

it to pass the ER quality control system. The correctly folded GCase, complexed with ML266, is

then trafficked to the lysosome. Within the acidic environment of the lysosome, ML266
dissociates, leaving the active GCase to hydrolyze its substrate, glucocerebroside.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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